Cas no 50877-44-6 (4-Bromo-5-methyl-1-phenyl-1H-pyrazole)

• Product Name: 4-Bromo-5-methyl-1-phenyl-1H-pyrazole
• CAS No: 50877-44-6
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 366269
• PubChem ID: 2776442
• Update Time: 2025-04-19

4-Bromo-5-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-bromo-5-methyl-1-phenyl-
• 4-BROMO-5-METHYL-1-PHENYL-1H-PYRAZOLE
• 4-bromo-5-methyl-1-phenylpyrazole
• 1-Phenyl-4-brom-5-methylpyrazol
• 4-Brom-5-methyl-1-phenyl-1H-pyrazol
• SY008968
• CS-0323026
• F20824
• 50877-44-6
• J-514769
• FT-0617843
• DTXSID90380080
• MS-22147
• SCHEMBL1368996
• A7537
• MFCD02681923
• AKOS005264102
• 4-Bromo-5-methyl-1-phenyl-1H-pyrazole

• Inchi： 1S/C10H9BrN2/c1-8-10(11)7-12-13(8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： GRERYMFLSYSEAY-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 235.99500
• Monoisotopic Mass: 235.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.44
• Melting Point: 38
• Boiling Point: 311.3°Cat760mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.625
• PSA: 17.82000
• LogP: 2.94320

4-Bromo-5-methyl-1-phenyl-1H-pyrazole Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39